![molecular formula C17H17NO3 B5759340 N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide](/img/structure/B5759340.png)
N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as BMDP, is a novel psychoactive substance that has recently gained popularity in the research community. It belongs to the class of phenethylamines and is structurally similar to the well-known drug MDMA. BMDP has been shown to have potential therapeutic effects in the treatment of various mental health disorders, including depression, anxiety, and PTSD.
Mechanism of Action
The exact mechanism of action of N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is not fully understood, but it is believed to act primarily through the modulation of serotonin, dopamine, and norepinephrine neurotransmission. This compound has been shown to increase the release of these neurotransmitters in the brain, leading to increased mood and decreased anxiety. It has also been shown to have affinity for the serotonin transporter, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal models, it has been shown to increase locomotor activity, decrease anxiety, and improve memory retention. It has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One advantage of N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is its relatively low toxicity compared to other psychoactive substances. It has also been shown to be relatively easy to synthesize and purify, making it a useful tool for studying the neural mechanisms underlying mental health disorders. However, one limitation of this compound is its limited availability, which may make it difficult to obtain for research purposes.
Future Directions
There are several future directions for research on N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One area of interest is its potential as a treatment for PTSD, which has been suggested by preliminary studies. Another area of interest is its potential as a cognitive enhancer, which could have applications in the treatment of cognitive disorders such as Alzheimer's disease. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential as a tool for studying the neural mechanisms underlying addiction and reward.
Synthesis Methods
The synthesis of N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves the reaction of 3,4-methylenedioxyphenyl-2-nitropropene with benzylamine and methylamine in the presence of a reducing agent. The final product is obtained through a series of purification steps, including recrystallization and chromatography. The purity of the synthesized this compound can be determined using analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been studied extensively for its potential therapeutic effects in the treatment of mental health disorders. It has been shown to have antidepressant and anxiolytic effects in animal models, and preliminary studies suggest that it may be effective in treating PTSD. This compound has also been studied for its potential as a cognitive enhancer and as a tool for studying the neural mechanisms underlying addiction and reward.
Properties
IUPAC Name |
N-benzyl-N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO3/c1-18(12-13-5-3-2-4-6-13)17(19)14-7-8-15-16(11-14)21-10-9-20-15/h2-8,11H,9-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBYHOTOASGUSHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(=O)C2=CC3=C(C=C2)OCCO3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.